2-(4-chloro-3-methylphenoxy)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2/c1-11-3-5-13(6-4-11)18-16(19)10-20-14-7-8-15(17)12(2)9-14/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: USEBIRWDRKZILN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC(=C(C=C2)Cl)C
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

Synthesis Analysis

The synthesis of N-Methyl-2-(4-phenoxyphenoxy) acetamide, a similar compound, involves the reaction of 4-phenoxyphenol with 2-chloroacetyl methylamine, using DMF as a solvent and potassium carbonate as a catalyst. This process is further enhanced by reacting with sulfuryl chloride under specific conditions, yielding an 80% product (Gao Yonghong, 2009).

Molecular Structure Analysis

The crystal structure of compounds similar to 2-(4-Chloro-3-methylphenoxy)-N-(4-methylphenyl)acetamide shows distinct non-planar discrete molecules, which are linked by intermolecular hydrogen bonds. This intricate arrangement contributes to the compound's stability and reactivity (Rohan A. Davis & P. Healy, 2010).

Chemical Reactions and Properties

Research indicates that the chemical reactions and properties of similar acetamide compounds can be significantly influenced by their molecular structure. For example, the introduction of chloro and methyl groups can affect the compound's reactivity with other chemicals, demonstrating a wide range of potential applications in organic synthesis (B. Gowda et al., 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, of compounds like 2-(4-Chloro-3-methylphenoxy)-N-(4-methylphenyl)acetamide, are crucial for their application in various fields. These properties are determined by the molecular structure and the nature of the substituents on the aromatic rings (Julia Bąkowicz & I. Turowska-Tyrk, 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity towards nucleophiles or electrophiles, are influenced by the acetamide group and the chloro and methyl substituents. These groups affect the electron density distribution within the molecule, thereby influencing its chemical behavior and reactivity patterns (E. Ishmaeva et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity, which is not specified in the available literature.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could involve experimental work to determine its physical and chemical properties, as well as potential biological activity.